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Physical & Chemical Properties of Trilinolein

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trilinolein

CAS No.: 537-40-6

Cat. No.: S630364

The table below summarizes the key physicochemical properties of Trilinolein from the searched SDS

documents. Please note the discrepancies between sources.

Property Value | Description Source | Notes

CAS Number 537-40-6 Consistent across all sources [1] [2] [3]
Molecular Cs7H9806 Consistent across all sources [1] [2] [3]
Formula

Molecular 879.38 g/mol [1][3]

Weight

Physical State Liquid [1] / Solid [3] Conflict between sources; may depend on

purity or storage conditions.

Appearance Colourless to Pale Yellow [1]
Density 0.925 g/mL @ 20°C [1]
Melting Point 133°C (lit.) Cited for the "liquid" form SDS [1]
Boiling Point 80°C @ 15 mmHg (lit.) [1]
Flash Point 79°C (lit.) [1]
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Property Value / Description Source | Notes

Solubility Sparingly in Chloroform, [1]
Slightly in Hexanes

Hazard Identification and Classification

The identified SDS sources classify the hazards of Trilinolein differently, as summarized below.

GHS Signal
Source . Hazard Statements

Classification Word
Chemicalbook Not Classified H413: May cause long lasting harmful effects No signal
[1] to aquatic life word

| DC Chemicals [3] | Acute Toxicity (Oral, Category 4); Aquatic Acute & Chronic (Category 1) | H302:
Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects. | Not specified |

This discrepancy highlights the importance of using a single, authoritative SDS from your chemical supplier

for your specific batch when establishing laboratory safety protocols.

Safe Handling, Storage, and Disposal

The following workflow synthesizes the recommended safety practices from the search results. Given the

conflicting hazard classifications, adhering to the more conservative recommendations is prudent.
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Start: Trilinolein Handling

/Storage Conditions: A
« Tightly sealed container
« Cool, dry, well-ventilated area
« Store at -20°C (powder)
or -80°C (in solvent)
« Away from incompatibilities
\_ (strong acids, oxidizers) Y,

Personal Protection (PPE):

« Safety goggles with side-shields

« Impermeable gloves & clothing

« Consider respirator if ventilation
is inadequate

Safe Handling:

 Use in well-ventilated area

« Avoid dust/aerosol formation

« Use non-sparking tools

 No eating, drinking, or smoking

/Spill Response: A
« Evacuate non-essential personnel
« Contain spill, prevent entry

into drains/environment
« Absorb with inert material

(e.g., diatomite)
_ Collect for proper disposal Y,

Waste Disposal:
* Dispose at licensed
rheamiral wacte nlant

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s630364?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

R R S

« Controlled incineration
with flue gas scrubbing

» Do not contaminate
water or sewer systems

Click to download full resolution via product page

Trilinolein safety handling workflow

First Aid and Emergency Measures

Standard first aid procedures are recommended, though specific toxicological data is limited [1] [3].

¢ Inhalation: Move person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical
attention [1].

¢ Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and water.
Consult a doctor [1].

e Eye Contact: Rinse cautiously with water for at least 15 minutes, including under eyelids. Consult a
doctor [1] [3].

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor
immediately [1] [3].

Experimental Protocol Considerations

The search results do not provide specific experimental methodologies for using Trilinolein. For detailed
protocols, you would need to consult specialized scientific literature. However, the SDS information allows

for the establishment of a foundational safety protocol for any experimental work:

¢ Pre-Experiment Risk Assessment: Review the authoritative SDS from your chemical supplier. Note
the conflicting hazard information and plan controls accordingly.

¢ Engineering Controls: Perform all procedures involving the handling of Trilinolein powder or
solutions in a properly functioning fume hood or biological safety cabinet to prevent inhalation of
aerosols.

¢ Personal Protective Equipment (PPE): As detailed in the workflow diagram, wear appropriate PPE,
including lab coat, gloves, and safety goggles.

e Waste Management: Collect all waste containing Trilinolein, including contaminated absorbent
materials, in a dedicated, clearly labeled container for disposal as hazardous chemical waste, in
accordance with institutional and environmental regulations [1] [3].
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Key Information Summary

e Conflicting Classifications: The most critical finding is the discrepancy in hazard classification
between sources. One SDS indicates the substance is "Not Classified" with a single environmental
warning [1], while another classifies it as harmful if swallowed and very toxic to aquatic life [3].

e Primary Hazard Consensus: Both sources agree on the potential for long-lasting harmful effects
to aquatic life [1] [3], making environmental protection a top priority.

e Data Gaps: The available SDSs lack comprehensive quantitative toxicological data (e.g., LD50,
EC50), which are essential for a full risk assessment.

Recommendations for Researchers

Given the data limitations and conflicts, I suggest you:

¢ |dentify Your Supplier's SDS: Obtain and use the specific SDS provided by the manufacturer (e.g.,
Accu-Standard, Sigma-Aldrich, TCI) from which you purchased Trilinolein, as these are referenced in
the search results [2].

e Consult Primary Literature: Search toxicology databases and scientific journals for studies on
Trilinolein to fill data gaps.

e Apply Precautionary Principle: In the absence of conclusive data, implement the more stringent set
of hazard controls.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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